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Compound of Interest

Compound Name: 1-Penten-4-yne

Cat. No.: B3291226

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and
disposal of 1-Penten-4-yne (CAS No. 871-28-3). Adherence to these procedures is vital for
ensuring laboratory safety and minimizing risk.

Hazard Identification and GHS Classification

1-Penten-4-yne is a hazardous chemical with the following GHS classifications:

Flammable Liquids: Category 2 (Highly flammable liquid and vapor)[1]

Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[1]

Serious Eye Damage/Eye lIrritation: Category 2A (Causes serious eye irritation)[1]

Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory Tract Irritation
(May cause respiratory irritation)[1]

Signal Word: Danger([1]

Personal Protective Equipment (PPE)

Due to the hazardous nature of 1-Penten-4-yne, the following personal protective equipment is
mandatory.
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PPE Category

Item

Specifications

Eye Protection

Chemical Safety Goggles

Must be worn at all times to

protect from splashes.

Face Shield

Recommended in addition to
goggles when there is a

significant risk of splashing.

Hand Protection

Chemical-Resistant Gloves

Note: Specific glove material
compatibility data for 1-Penten-
4-yne is not readily available. It
is recommended to use nitrile
or neoprene gloves based on
their general resistance to a
range of organic chemicals.
Always inspect gloves for
degradation or perforation
before and during use. It is
crucial to perform an initial test
with the selected gloves under
controlled conditions to ensure
their suitability.[2]

Body Protection

Flame-Resistant Lab Coat

Should be fully buttoned to

provide maximum coverage.

Chemical-Resistant Apron

To be worn over the lab coat
for an additional layer of

protection against spills.

Closed-toe Shoes

Shoes must fully cover the
feet; perforated shoes or

sandals are not permitted.

Respiratory Protection

Respirator

Required when working in an
area with inadequate
ventilation or where the
potential for inhalation of

vapors is high. A respirator with
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an organic vapor cartridge is

recommended.

Quantitative Data Summary

Property Value
CAS Number 871-28-3[3]
Molecular Formula CsHe[3]

Molecular Weight 66.10 g/mol [1]

Boiling Point Approximately 29.9 - 30.1 °C (85.8 - 86.2 °F)[4]

Density Approximately 0.641 g/cms3 at 25 °C (77 °F)[4]
Data not available for 1-Penten-4-yne. However,

Flash Point as a Category 2 flammable liquid, it is expected

to be below 23 °C (73.4 °F).

Occupational Exposure Limits (OELS)

No established OELs from OSHA, NIOSH, or
ACGIH were found for 1-Penten-4-yne. In the
absence of specific OELSs, it is crucial to handle
this chemical with stringent engineering controls

to minimize any potential exposure.

Experimental Workflow for Safe Handling

The following diagram outlines the essential steps for safely handling 1-Penten-4-yne from

receipt to disposal.
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Safe handling workflow for 1-Penten-4-yne.
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Detailed Experimental Protocols

5.1. Pre-Handling Procedure

o Review Safety Data Sheet (SDS): Before any work begins, all personnel must review the
SDS for 1-Penten-4-yne.

» Verify Engineering Controls: Ensure that the designated fume hood has a current certification
and is functioning correctly. Verify that emergency equipment, including a safety shower and
eyewash station, is accessible and operational.[5]

o Don Personal Protective Equipment (PPE): Put on all required PPE as outlined in the table
above.

5.2. Handling Procedure
e Receiving: Upon receipt, visually inspect the container for any signs of damage or leakage.
» Transportation: When moving the chemical, use a secondary container to prevent spills.

e Dispensing and Use: All handling of 1-Penten-4-yne, including opening containers,
transferring, and use in reactions, must be conducted within a certified chemical fume hood.
Use non-sparking tools and ground all equipment to prevent static discharge.[6] Keep the
container tightly closed when not in use.[4]

5.3. Emergency Procedures

» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with copious amounts of water for at least 15 minutes. Seek medical attention if irritation
persists.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[4]

¢ Inhalation: Move the affected person to fresh air and keep them at rest in a position
comfortable for breathing. If breathing is difficult, provide oxygen. Seek immediate medical
attention.[7]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[7]

» Spill: In case of a spill, evacuate the area and eliminate all ignition sources. Absorb the spill
with an inert, non-combustible material (e.g., sand, vermiculite) and place it in a sealed
container for disposal. Use non-sparking tools for cleanup.[6]

5.4. Disposal Plan

» Waste Segregation: Collect all waste containing 1-Penten-4-yne in a designated, properly
labeled, and sealed container. Do not mix with other waste streams.

o Container Labeling: The waste container must be clearly labeled as "Hazardous Waste," with
the full chemical name "1-Penten-4-yne," and the associated hazards (Flammable Liquid,
Irritant).

» Storage: Store the hazardous waste container in a designated, well-ventilated, and secure
area, away from sources of ignition and incompatible materials.[6]

» Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed
environmental waste management company, in accordance with all local, state, and federal
regulations. Do not dispose of 1-Penten-4-yne down the drain.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling 1-Penten-4-
yne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3291226#personal-protective-equipment-for-
handling-1-penten-4-yne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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